Glutathione arsenoxide

• CAS: 334756-34-2
• Molecular Formula: C18H25AsN4O9S
• Molecular Weight: 548.4 g/mol
• InChI: InChI=1S/C18H25AsN4O9S/c20-12(18(29)30)5-6-14(24)23-13(17(28)21-7-16(26)27)8-33-9-15(25)22-11-3-1-10(2-4-11)19(31)32/h1-4,12-13,31-32H,5-9,20H2,(H,21,28)(H,22,25)(H,23,24)(H,26,27)(H,29,30)/t12-,13-/m0/s1
• InChIKey: ADJQAKCDADMLPP-STQMWFEESA-N

GSAO Procurement Guide

Glutathione arsenoxide (GSAO; CAS 334756-34-2), also referred to as 4-(N-(S-glutathionylacetyl)amino)phenylarsonous acid, is a synthetic tripeptide trivalent arsenical that functions as a tumour metabolism and angiogenesis inhibitor [1]. It is a hydrophilic derivative of the protein tyrosine phosphatase inhibitor phenylarsine oxide (PAO), designed to target the adenine nucleotide translocase (ANT) on the inner mitochondrial membrane of proliferating endothelial cells [2]. GSAO has been evaluated in a Phase I clinical trial in patients with advanced solid tumours, with a determined maximum tolerated dose (MTD) of 22.0 mg/m²/day [3].

Angiogenesis research tool targeting ANT on endothelial mitochondria

Water-soluble lyophilised formulation for IV administration studies

MRP1/2 efflux substrate with characterised accumulation kinetics

• [1] Don AS, Kisker O, Dilda P, et al. A peptide trivalent arsenical inhibits tumor angiogenesis by perturbing mitochondrial function in angiogenic endothelial cells. Cancer Cell. 2003;3(5):497-509. View Source
• [2] Cadd VA, Hogg PJ, Harris AL, Feller SM. Molecular profiling of signalling proteins for effects induced by the anti-cancer compound GSAO with 400 antibodies. BMC Cancer. 2006;6:155. View Source
• [3] Horsley L, Cummings J, Middleton M, et al. A phase 1 trial of intravenous 4-(N-(S-glutathionylacetyl)amino) phenylarsenoxide (GSAO) in patients with advanced solid tumours. Cancer Chemother Pharmacol. 2013;72(6):1343-1352. View Source

Why GSAO Cannot Be Substituted

Although several organoarsenicals share a trivalent arsenic core, GSAO's functional differentiation arises from its glutathione S-conjugate structure, which governs water solubility, cellular uptake pathway (γ-glutamyl transpeptidase-dependent activation), and selective targeting of ANT [1]. Direct comparators such as phenylarsine oxide (PAO) lack the glutathione moiety and are hydrophobic, limiting their formulation and biodistribution profiles [1]. Close structural analogues including the cysteine-mimetic PENAO and the ortho-isomer o-GSAO exhibit markedly different cellular accumulation kinetics and antiproliferative potencies due to differential susceptibility to MRP1/2-mediated efflux . Additionally, oxidation of GSAO's trivalent arsenic to the pentavalent state (producing GSAA) abolishes ANT reactivity, meaning that any procurement specification must ensure stringent control of redox state and formulation stability [2]. These molecular-level differences preclude simple interchangeability without re-validation of potency, selectivity, and pharmacokinetics.

GSAO

PAO

Lacks glutathione moiety; hydrophobic, may alter biodistribution and require organic solvents

GSAO

PENAO

Markedly faster accumulation due to reduced MRP1/2 efflux, altering cellular kinetics and potency context

GSAO (para)

o-GSAO (ortho)

Isomer exhibits markedly higher potency and altered toxicity profile; para isomer identity critical for reproducibility

• [1] Cadd VA, Hogg PJ, Harris AL, Feller SM. Molecular profiling of signalling proteins for effects induced by the anti-cancer compound GSAO with 400 antibodies. BMC Cancer. 2006;6:155. View Source
• [2] Elliott MA, Dilda PJ, Hogg PJ, et al. Pharmaceutical development of the novel arsenical based cancer therapeutic GSAO for Phase I clinical trial. Int J Pharm. 2012;426(1-2):67-75. View Source

GSAO Differentiation Evidence

Hydrophilicity Advantage vs PAO

GSAO is a hydrophilic derivative of the protein tyrosine phosphatase inhibitor phenylarsine oxide (PAO), a feature conferred by the glutathione S-conjugate moiety [1]. While PAO is hydrophobic and requires organic solvents such as DMSO for dissolution, GSAO is formulated as a water-soluble parenteral product suitable for intravenous administration [2]. This intrinsic water solubility enables lyophilised formulation at 50 mg/mL in 100 mM glycine (pH 7) for clinical use, a capability not achievable with unmodified PAO [3].

Aqueous solubility

Head-to-head

GSAO: water-soluble, lyophilised 50 mg/mL in glycine pH 7
PAO: hydrophobic, requires DMSO

Supports aqueous IV formulation research; may reduce solvent-related variables

Lyophilised glycine formulation achieves 48-month shelf life

Evidence Dimension	Aqueous solubility and formulation suitability for parenteral administration
Target Compound Data	Water-soluble; lyophilised at 50 mg/mL in 100 mM glycine, pH 7 for IV infusion
Comparator Or Baseline	Phenylarsine oxide (PAO): hydrophobic; requires organic solvent (DMSO) for dissolution
Quantified Difference	Qualitative: GSAO is water-soluble and suitable for aqueous IV formulation; PAO is hydrophobic and unsuitable for direct aqueous parenteral use
Conditions	Formulation development for Phase I clinical trial

Why This Matters

Water solubility is a prerequisite for intravenous clinical administration and eliminates the need for organic co-solvents, simplifying GMP manufacturing and reducing solvent-related toxicities.

• [1] Cadd VA, Hogg PJ, Harris AL, Feller SM. Molecular profiling of signalling proteins for effects induced by the anti-cancer compound GSAO with 400 antibodies. BMC Cancer. 2006;6:155. View Source
• [2] Horsley L, Cummings J, Middleton M, et al. A phase 1 trial of intravenous 4-(N-(S-glutathionylacetyl)amino) phenylarsenoxide (GSAO) in patients with advanced solid tumours. Cancer Chemother Pharmacol. 2013;72(6):1343-1352. View Source
• [3] Elliott MA, Dilda PJ, Hogg PJ, et al. Pharmaceutical development of the novel arsenical based cancer therapeutic GSAO for Phase I clinical trial. Int J Pharm. 2012;426(1-2):67-75. View Source

Cellular Accumulation vs PENAO

PENAO, a cysteine-mimetic analogue of GSAO, accumulates in cells 85-fold faster than GSAO due to an increased rate of cellular entry and decreased rate of export via multidrug resistance-associated proteins MRP1 and MRP2 [1]. This differential accumulation translates into a 44-fold increase in antiproliferative activity in vitro and approximately 20-fold better antitumour efficacy in vivo for PENAO relative to GSAO [1]. The slower accumulation of GSAO is mechanistically attributed to its recognition as a substrate by MRP1/2 efflux pumps, a property that can be leveraged in experimental designs where slower pharmacokinetics are desired [2].

Cellular accumulation vs PENAO

Head-to-head

PENAO accumulates 85× faster; 44× more potent in vitro; ~20× greater in vivo response

Supports GSAO selection when sustained low-level ANT engagement or efflux kinetics are studied

MRP1/2-dependent efflux difference

Evidence Dimension	Cellular accumulation rate
Target Compound Data	GSAO baseline accumulation rate (reference value)
Comparator Or Baseline	PENAO: 85-fold faster accumulation than GSAO; 44-fold greater in vitro antiproliferative activity; ~20-fold better in vivo antitumour efficacy
Quantified Difference	PENAO accumulates 85× faster; 44× more potent in vitro; ~20× more efficacious in vivo relative to GSAO
Conditions	Endothelial and tumour cell lines; MRP1/2-expressing cells

Why This Matters

Understanding GSAO's slower accumulation profile relative to PENAO is essential for selecting the appropriate arsenical for specific experimental contexts: GSAO may be preferable when sustained, lower-level ANT engagement is desired or when MRP1/2-mediated efflux is being studied.

• [1] Dilda PJ, Decollogne S, Weerakoon L, et al. Optimization of the antitumor efficacy of a synthetic mitochondrial toxin by increasing the residence time in the cytosol. J Med Chem. 2009;52(20):6209-6216. View Source
• [2] Dilda PJ, Hogg PJ. Mechanism of selectivity of an angiogenesis inhibitor from screening a genome-wide set of Saccharomyces cerevisiae deletion strains. J Natl Cancer Inst. 2005;97(20):1539-1547. View Source

Antiproliferative Potency: p-GSAO vs o-GSAO

Repositioning the arsenical moiety from the para to the ortho position on the phenyl ring generates o-GSAO, which is approximately 50-fold more potent than p-GSAO (the standard GSAO configuration) at inhibiting endothelial and tumour cell proliferation [1]. This potency difference is driven by a ~300-fold faster rate of cellular accumulation of o-GSAO, attributed to impaired export by MRP1 [1]. In isolated mitochondrial assays, o-GSAO was approximately 8-fold more efficient than p-GSAO at triggering the mitochondrial permeability transition [1]. However, o-GSAO administration in tumour-bearing mice was associated with side effects not observed with p-GSAO [1].

p-GSAO vs o-GSAO potency

Head-to-head

o-GSAO ~50× more potent, ~300× faster accumulation, ~8× more efficient at MPTP triggering

Isomer identity must be verified; ortho isomer markedly alters potency and toxicity context

Para isomer is standard research tool compound

Evidence Dimension	Antiproliferative potency against endothelial and tumour cells
Target Compound Data	p-GSAO: baseline antiproliferative activity (reference value)
Comparator Or Baseline	o-GSAO: ~50-fold more potent inhibitor of endothelial and tumour cell proliferation; ~300-fold faster cellular accumulation; ~8-fold more efficient at triggering mitochondrial permeability transition in isolated mitochondria
Quantified Difference	o-GSAO is ~50× more potent (antiproliferative), ~300× faster accumulation, ~8× more efficient at MPTP triggering vs p-GSAO
Conditions	Endothelial cells and tumour cell lines; isolated mitochondria

Why This Matters

Procurement of the correct para-isomer (p-GSAO) is critical, as the ortho-isomer exhibits substantially different potency and toxicity profiles. Researchers must verify isomer identity (para vs. ortho) when sourcing GSAO to ensure experimental reproducibility.

• [1] Dilda PJ, Decollogne S, Rossiter-Thornton M, Hogg PJ. Para to ortho repositioning of the arsenical moiety of the angiogenesis inhibitor 4-(N-(S-glutathionylacetyl)amino)phenylarsenoxide results in a markedly increased cellular accumulation and antiproliferative activity. Cancer Res. 2005;65(24):11729-11734. View Source

Oxidation State Integrity: GSAO vs GSAA

GSAO's biological activity depends on its trivalent arsenic (As(III)) state, which enables cross-linking of cysteine residues 57 and 257 of ANT [1]. Molecular oxidation to the pentavalent degradant GSAA (4-(N-(S-glutathionylacetyl)amino)phenylarsonic acid) abolishes sulphydryl interaction and risks complete loss of activity [2]. In isolated mitochondrial swelling assays, the pentavalent GSAA had little effect compared to trivalent GSAO, confirming oxidation-dependent inactivation [3]. To prevent this, a lyophilised formulation with pH-controlled glycine buffer was developed, achieving a 48-month shelf life for freeze-dried vials [2].

Oxidation state integrity

Specification review

GSAO (As III) active; GSAA (As V) inactive; 48-month shelf life in glycine formulation

Redox-state monitoring essential for maintaining target engagement activity

Trivalent arsenic integrity critical

Evidence Dimension	Biological activity dependence on arsenic oxidation state
Target Compound Data	GSAO (trivalent As(III)): active; cross-links ANT cysteines; induces mitochondrial swelling; 48-month shelf life in lyophilised glycine formulation
Comparator Or Baseline	GSAA (pentavalent As(V)): inactive; no sulphydryl interaction; no mitochondrial swelling effect
Quantified Difference	Activity: GSAO active, GSAA inactive; Shelf life: 48 months for lyophilised GSAO in 100 mM glycine, pH 7
Conditions	Isolated mitochondrial swelling assay; pharmaceutical formulation stability study

Why This Matters

Procurement specifications must include confirmation of trivalent arsenic content and protection from oxidative degradation. The validated 48-month shelf life for the glycine-stabilised lyophilised formulation provides a concrete quality benchmark for supplier evaluation.

• [1] Park D, Dilda PJ, Don AS, et al. The tumour metabolism inhibitors GSAO and PENAO react with cysteines 57 and 257 of mitochondrial adenine nucleotide translocase. Cancer Cell Int. 2012;12(1):11. View Source
• [2] Elliott MA, Dilda PJ, Hogg PJ, et al. Pharmaceutical development of the novel arsenical based cancer therapeutic GSAO for Phase I clinical trial. Int J Pharm. 2012;426(1-2):67-75. View Source
• [3] Don AS, Kisker O, Dilda P, et al. A peptide trivalent arsenical inhibits tumor angiogenesis by perturbing mitochondrial function in angiogenic endothelial cells. Cancer Cell. 2003;3(5):497-509. View Source

Endothelial vs Tumor Cell Selectivity

GSAO exhibits selective antiproliferative activity against endothelial cells compared with tumour cells. The p-GSAO IC50 for proliferation arrest of endothelial cells is 3- to >32-fold lower than for different tumour cell lines [1]. Specifically, GSAO is a >30-fold more effective inhibitor of endothelial cell proliferation than pancreatic BxPC-3 tumour cell proliferation [2]. This selectivity is a consequence of higher MRP1/2 efflux pump expression in tumour cells, which export GSAO more efficiently [1]. Consistent with this, mammalian cells transfected with MRP1 or MRP2 were resistant to GSAO, whereas cells transfected with MRP3, MRP4, MRP5, P-glycoprotein, or breast cancer resistance protein were not [3].

Endothelial vs tumour selectivity

Reported

3- to >32-fold lower IC50 for endothelial cells; >30-fold selectivity over BxPC-3 cells

Supports endothelial-targeted angiogenesis assay context; MRP1/2-dependent resistance

Tumour cell resistance linked to MRP1/2 efflux

Evidence Dimension	Selectivity index for endothelial versus tumour cell proliferation arrest
Target Compound Data	GSAO IC50 for endothelial cells: 3- to >32-fold lower than for tumour cells; >30-fold more effective against endothelial vs BxPC-3 pancreatic tumour cells
Comparator Or Baseline	Tumour cell lines: higher IC50 values due to MRP1/2-mediated efflux
Quantified Difference	3- to >32-fold selectivity for endothelial over tumour cells; >30-fold selectivity for endothelial vs BxPC-3 cells
Conditions	Bovine aortic endothelial cells (BAECs) vs multiple tumour cell lines; BxPC-3 pancreatic carcinoma cells

Why This Matters

This selectivity profile makes GSAO particularly suitable for anti-angiogenesis research where endothelial cell targeting is desired while minimising direct tumour cell cytotoxicity. The MRP1/2-dependent resistance mechanism also enables use of GSAO as a probe for studying drug efflux pump biology.

• [1] Dilda PJ, Decollogne S, Rossiter-Thornton M, Hogg PJ. Para to ortho repositioning of the arsenical moiety of the angiogenesis inhibitor 4-(N-(S-glutathionylacetyl)amino)phenylarsenoxide results in a markedly increased cellular accumulation and antiproliferative activity. Cancer Res. 2005;65(24):11729-11734. View Source
• [2] Dilda PJ, Hogg PJ. Employing pancreatic tumor γ-glutamyltransferase for therapeutic delivery. Mol Pharm. 2014;11(5):1500-1509. View Source
• [3] Dilda PJ, Hogg PJ. Mechanism of selectivity of an angiogenesis inhibitor from screening a genome-wide set of Saccharomyces cerevisiae deletion strains. J Natl Cancer Inst. 2005;97(20):1539-1547. View Source

Clinical Pharmacokinetics and Safety

GSAO has been evaluated in a formal Phase I dose-escalation clinical trial in 34 patients with advanced solid tumours across 9 dose levels (1.3–44.0 mg/m²) [1]. The maximum tolerated dose (MTD) was established at 22.0 mg/m²/day, with dose-limiting toxicities (DLTs) observed at 44.0 mg/m² (reversible encephalopathy; paroxysmal atrial fibrillation) and at 12.4 mg/m² (grade 4 liver function test derangement) [1]. Treatment was administered as a daily 1-hour IV infusion for 5 days per week in a 2-weeks-on, 1-week-off schedule [1]. This clinical dataset provides human-relevant pharmacokinetic and safety benchmarks unavailable for most research-grade organoarsenicals.

Clinical MTD

Endpoint context

MTD 22.0 mg/m²/day; Phase I trial in 34 patients; DLTs at 44.0 mg/m²

Reported Phase I MTD endpoint context for preclinical-to-clinical bridging studies

Provides human exposure benchmarks for translational research

Evidence Dimension	Clinical safety and pharmacokinetic characterisation
Target Compound Data	GSAO: MTD 22.0 mg/m²/day; 34 patients treated across 9 dose levels; defined DLT profile
Comparator Or Baseline	Most research-grade organoarsenicals (e.g., PAO, o-GSAO): no clinical trial data available
Quantified Difference	GSAO has peer-reviewed Phase I clinical data; comparators generally lack human PK/safety data
Conditions	Phase I dose-escalation trial; advanced solid tumour patients; IV infusion

Why This Matters

The availability of published human MTD and DLT data de-risks translational research programmes and provides validated dosing parameters for preclinical-to-clinical bridging studies, a critical differentiator when selecting a tool compound for translational angiogenesis research.

• [1] Horsley L, Cummings J, Middleton M, et al. A phase 1 trial of intravenous 4-(N-(S-glutathionylacetyl)amino) phenylarsenoxide (GSAO) in patients with advanced solid tumours. Cancer Chemother Pharmacol. 2013;72(6):1343-1352. View Source

GSAO Research & Industrial Applications

Anti-Angiogenesis & Mitochondrial Toxin Screening

GSAO serves as a well-characterised positive control in angiogenesis inhibition assays. Its selective targeting of proliferating endothelial cells (3- to >32-fold selectivity over tumour cells [1]) and defined mechanism of ANT cross-linking at cysteines 57 and 257 [2] make it an ideal reference compound for screening novel anti-angiogenic agents. The water-soluble formulation enables direct comparison with hydrophobic candidates requiring solvent vehicles.

Translational Oncology with Clinical Data

For research programmes intending to progress from preclinical models to clinical development, GSAO offers a unique advantage: published Phase I clinical data including MTD (22.0 mg/m²/day), DLT profile, and PK parameters from 34 patients [3]. This clinical dataset enables calibration of preclinical efficacy models against human-tolerated exposures, reducing translational risk.

MRP1/2 Efflux Pump Studies

GSAO's differential susceptibility to MRP1/2-mediated efflux (85-fold slower accumulation than the MRP1/2-resistant analogue PENAO [4]) positions it as a valuable probe for studying multidrug resistance transporter biology. Researchers investigating MRP1/2 substrate specificity or screening for efflux pump inhibitors can use GSAO as a validated substrate with well-characterised accumulation kinetics.

Oxidation-Sensitive Formulation Development

The well-documented oxidation of trivalent GSAO to inactive pentavalent GSAA provides a model system for studying redox-sensitive pharmaceutical stability [5]. The validated lyophilised formulation (50 mg/mL in 100 mM glycine, pH 7) achieving 48-month shelf life [5] serves as a benchmark for developing stable formulations of other oxidation-prone organometallic compounds.

Application

Selection Property

Validation Focus

Angiogenesis inhibitor screening

Endothelial cell selectivity context

ANT cross-linking and proliferation arrest endpoints

Translational research model calibration

Phase I endpoint context

MTD and PK exposure benchmarks

MRP1/2 efflux pump probe studies

Characterised efflux kinetics

Accumulation rate and resistance mechanism

Oxidation-sensitive formulation model

Redox-state integrity

Shelf-life and activity conservation

• [1] Dilda PJ, Decollogne S, Rossiter-Thornton M, Hogg PJ. Para to ortho repositioning of the arsenical moiety of the angiogenesis inhibitor 4-(N-(S-glutathionylacetyl)amino)phenylarsenoxide results in a markedly increased cellular accumulation and antiproliferative activity. Cancer Res. 2005;65(24):11729-11734. View Source
• [2] Park D, Dilda PJ, Don AS, et al. The tumour metabolism inhibitors GSAO and PENAO react with cysteines 57 and 257 of mitochondrial adenine nucleotide translocase. Cancer Cell Int. 2012;12(1):11. View Source
• [3] Horsley L, Cummings J, Middleton M, et al. A phase 1 trial of intravenous 4-(N-(S-glutathionylacetyl)amino) phenylarsenoxide (GSAO) in patients with advanced solid tumours. Cancer Chemother Pharmacol. 2013;72(6):1343-1352. View Source
• [4] Dilda PJ, Decollogne S, Weerakoon L, et al. Optimization of the antitumor efficacy of a synthetic mitochondrial toxin by increasing the residence time in the cytosol. J Med Chem. 2009;52(20):6209-6216. View Source
• [5] Elliott MA, Dilda PJ, Hogg PJ, et al. Pharmaceutical development of the novel arsenical based cancer therapeutic GSAO for Phase I clinical trial. Int J Pharm. 2012;426(1-2):67-75. View Source